Cas no 1251671-01-8 (3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: 3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251671-01-8
• MF: C₂₂H₂₁FN₄O₂S
• MW: 424.491146802902
• CID: 6357473
• PubChem ID: 49664973
• Update Time: 2025-10-29

3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• F3406-7332
• AKOS024485217
• 1251671-01-8
• 3-ethyl-N-[(3-fluorophenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• CHEMBL4539456
• 3-ethyl-N-(3-fluorobenzyl)-N-(m-tolyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• Inchi： 1S/C22H21FN4O2S/c1-3-21-24-25-22-20(11-6-12-26(21)22)30(28,29)27(19-10-4-7-16(2)13-19)15-17-8-5-9-18(23)14-17/h4-14H,3,15H2,1-2H3
• InChI Key： HQOHJISBXDFCHJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN2C(CC)=NN=C21)(N(C1C=CC=C(C)C=1)CC1C=CC=C(C=1)F)(=O)=O

Computed Properties

• Exact Mass: 424.13692526g/mol
• Monoisotopic Mass: 424.13692526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide

Introduction to 3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251671-01-8)

The compound 3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide, identified by its CAS number 1251671-01-8, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic applications. The compound’s framework integrates a triazoloapyridine core with sulfonamide and alkylamino substituents, which are known to enhance binding affinity and metabolic stability.

Recent studies have highlighted the potential of triazoloapyridine derivatives as scaffolds for developing novel bioactive molecules. The presence of a fluorophenyl group in the molecular structure (3-fluorophenyl) introduces unique electronic properties that can modulate receptor interactions. This feature has been extensively studied in the context of designing small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition. The sulfonamide moiety (8-sulfonamide) further contributes to the compound’s solubility and pharmacokinetic profile, making it an attractive candidate for oral administration.

In the realm of drug discovery, the combination of ethyl, methylphenyl, and other aromatic rings in this compound (3-methylphenyl) creates a diverse chemical space for exploring new therapeutic targets. The triazolopyridine core has been implicated in various biological pathways, including inflammation and cancer metabolism. Emerging research suggests that such derivatives may exhibit inhibitory activity against key enzymes involved in these pathways. For instance, modifications at the 1,2,4triazolo4,3-apyridine scaffold have shown promise in preclinical models as modulators of Janus kinases (JAKs) and other signaling proteins.

The sulfonamide functional group (8-sulfonamide) is particularly noteworthy for its role in enhancing drug-receptor interactions. Sulfonamides are well-documented pharmacophores in medicinal chemistry, known for their ability to form hydrogen bonds and polar interactions with biological targets. This property has been leveraged in the design of antibiotics, antivirals, and anti-inflammatory agents. In the case of 3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide, the sulfonamide group is strategically positioned to interact with specific residues on target proteins, potentially leading to high-affinity binding.

Current research trends indicate that multivalent compounds—those featuring multiple binding sites—often exhibit enhanced biological activity due to their ability to engage multiple targets simultaneously. The complex architecture of this compound (1,2,4triazolo4,3-apyridine core with substituents) aligns well with this concept. By integrating various pharmacophoric elements (fluorophenyl, methylphenyl, sulfonamide), the molecule is designed to interact with multiple binding pockets on a target protein or receptor. This strategy has been successfully employed in recent years to develop drugs with improved efficacy and reduced side effects.

The synthesis and optimization of such complex molecules require meticulous attention to stereochemistry and electronic properties. Advanced computational methods are increasingly being used to predict how different substituents will influence the compound’s biological activity. For example, quantum mechanical calculations can provide insights into how electron-withdrawing groups like the fluorine atom (fluorophenyl) affect charge distribution within the molecule. These insights are critical for designing derivatives with enhanced potency and selectivity.

In clinical settings, compounds like 3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251671-01-8) are evaluated through a rigorous process involving in vitro assays and animal models. Preliminary data suggest that derivatives with similar scaffolds may exhibit anti-inflammatory or anticancer properties by modulating key signaling pathways. However, further studies are needed to fully elucidate their mechanism of action and potential therapeutic applications.

The development of novel pharmaceutical agents is often hindered by challenges such as poor solubility or rapid metabolism. The incorporation of a sulfonamide group (8-sulfonamide) into this compound addresses some of these issues by improving water solubility while maintaining metabolic stability. This balance is crucial for ensuring that the drug reaches its target site at effective concentrations without being rapidly broken down by enzymatic processes.

Future directions in the study of this compound may include exploring its potential as an intermediate in larger synthetic schemes or as part of a library for high-throughput screening (HTS). Advances in automation and robotics have made HTS an efficient tool for identifying bioactive molecules from large collections of compounds. By leveraging such technologies, researchers can accelerate the discovery process and identify lead compounds for further development.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for optimizing molecular structures like this one (1,2,4triazolo4,3-apyridine core). AI-driven platforms can predict how structural modifications will affect biological activity based on vast datasets derived from existing drugs and experimental results. This approach has already led to several breakthroughs in identifying novel therapeutics with improved properties.

In conclusion,3-ethyl-N-(3-fluorophenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251671-01-8) represents a promising candidate for further exploration in medicinal chemistry. Its unique molecular architecture combines multiple pharmacophoric elements that have been strategically designed to enhance biological activity while addressing challenges such as solubility and metabolic stability. Ongoing research aims to fully elucidate its therapeutic potential and explore its applications across various disease areas.